Cas no 1704063-86-4 ((2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid)

• Product Name: (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid
• CAS No: 1704063-86-4
• MF: C₁₁H₁₇BFNO₂
• MW: 225.067586660385
• MDL: MFCD28384230
• CID: 4672441
• Update Time: 2025-05-22

(2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-((diethylamino)methyl)-4-fluorophenylboronic acid
• (2-((diethylamino)methyl)-4-fluorophenyl)boronic acid
• AM87939
• (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid

• MDL： MFCD28384230
• Inchi： 1S/C11H17BFNO2/c1-3-14(4-2)8-9-7-10(13)5-6-11(9)12(15)16/h5-7,15-16H,3-4,8H2,1-2H3
• InChI Key： DRUSMMUPEHUJBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C=1)CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid

(2-((Diethylamino)methyl)-4-fluorophenyl)boronic Acid: A Comprehensive Overview

The compound (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid, identified by the CAS number 1704063-86-4, is a significant molecule in the field of organic synthesis and materials science. This boronic acid derivative has garnered attention due to its unique chemical properties and potential applications in drug discovery, material engineering, and catalytic processes. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and reactivity, making it a focal point for researchers worldwide.

The molecular structure of (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid comprises a boronic acid group attached to a fluorophenyl ring, which is further substituted with a diethylamino methyl group. This combination of functional groups imparts the molecule with versatile reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of the diethylamino group enhances the molecule's nucleophilic character, while the fluorine substituent introduces electronic effects that modulate its reactivity and stability.

Recent studies have explored the role of (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid in constructing complex organic frameworks for pharmaceutical applications. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to participate in multiple reaction pathways underscores its versatility as a building block in medicinal chemistry.

In addition to its role in drug discovery, this boronic acid has found applications in materials science, particularly in the development of advanced polymers and electronic materials. The integration of (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid into polymer systems has been shown to enhance their mechanical properties and thermal stability, making them suitable for high-performance applications.

From a synthetic perspective, the preparation of (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid involves multi-step processes that highlight modern synthetic techniques. Recent research has focused on optimizing these methods to improve yield and purity, leveraging green chemistry principles to minimize environmental impact. These advancements not only enhance the accessibility of the compound but also pave the way for its broader industrial adoption.

The chemical stability and reactivity of (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid have been extensively studied using computational modeling tools. These studies provide insights into its electronic structure and bonding characteristics, which are critical for predicting its behavior in various chemical reactions. Such computational approaches are increasingly being integrated with experimental work to accelerate discovery and development processes.

In conclusion, (2-((Diethylamino)methyl)-4-fluorophenyl)boronic acid stands as a testament to the ongoing innovation in organic synthesis and materials science. Its unique properties and diverse applications continue to drive research across multiple disciplines, positioning it as a key molecule for future advancements in chemistry and related fields.